Cas no 1805349-32-9 (3-Bromo-4-(difluoromethyl)-2-hydroxypyridine-5-acetic acid)

3-Bromo-4-(difluoromethyl)-2-hydroxypyridine-5-acetic acid is a halogenated pyridine derivative with a difluoromethyl substituent, offering unique reactivity and structural features for synthetic applications. The presence of both bromine and difluoromethyl groups enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis, enabling selective functionalization. The hydroxyl and acetic acid moieties further contribute to its reactivity, facilitating conjugation or derivatization under mild conditions. This compound is particularly valuable in the development of bioactive molecules due to its ability to modulate electronic and steric properties. Its well-defined structure ensures consistent performance in cross-coupling reactions and other transformations, making it a reliable building block for advanced chemical synthesis.

3-Bromo-4-(difluoromethyl)-2-hydroxypyridine-5-acetic acid structure

1805349-32-9 structure

Product Name:3-Bromo-4-(difluoromethyl)-2-hydroxypyridine-5-acetic acid

CAS No:1805349-32-9

MF:C₈H₆BrF₂NO₃

MW:282.038948535919

CID:4860316

Update Time:2025-05-20

3-Bromo-4-(difluoromethyl)-2-hydroxypyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-4-(difluoromethyl)-2-hydroxypyridine-5-acetic acid
- Inchi： 1S/C8H6BrF2NO3/c9-6-5(7(10)11)3(1-4(13)14)2-12-8(6)15/h2,7H,1H2,(H,12,15)(H,13,14)
- InChI Key： BQGVMIGTJBTVMY-UHFFFAOYSA-N
- SMILES： BrC1C(NC=C(CC(=O)O)C=1C(F)F)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 376
XLogP3: 0.3
Topological Polar Surface Area: 66.4

3-Bromo-4-(difluoromethyl)-2-hydroxypyridine-5-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029061030-1g	3-Bromo-4-(difluoromethyl)-2-hydroxypyridine-5-acetic acid	1805349-32-9	97%	1g	$1,534.70	2022-04-01

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Additional information on 3-Bromo-4-(difluoromethyl)-2-hydroxypyridine-5-acetic acid

3-Bromo-4-(difluoromethyl)-2-hydroxypyridine-5-acetic Acid

3-Bromo-4-(difluoromethyl)-2-hydroxypyridine-5-acetic acid is a complex organic compound with the CAS number 1805349-32-9. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridine ring substituted with a bromine atom at position 3, a difluoromethyl group at position 4, a hydroxyl group at position 2, and an acetic acid moiety at position 5. These substituents contribute to the compound's unique chemical properties and reactivity.

The synthesis of 3-bromo-4-(difluoromethyl)-2-hydroxypyridine-5-acetic acid involves multi-step organic reactions, including nucleophilic substitutions, electrophilic substitutions, and oxidation or reduction processes. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules with high purity and yield. For instance, researchers have employed catalytic cross-coupling reactions to install the bromine and difluoromethyl groups onto the pyridine ring, followed by hydroxylation and acetylation steps to complete the structure.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The pyridine ring is a common structural motif in many bioactive molecules, including antiviral agents, anticancer drugs, and antibiotics. The bromine substituent can act as a leaving group in subsequent transformations, enabling further functionalization of the molecule. Additionally, the hydroxyl and acetic acid groups provide opportunities for hydrogen bonding and other non-covalent interactions, which are critical for molecular recognition in biological systems.

Recent studies have explored the use of 3-bromo-4-(difluoromethyl)-2-hydroxypyridine-5-acetic acid in agrochemicals, particularly as a component in herbicides and fungicides. The difluoromethyl group imparts stability against metabolic degradation in plants, while the hydroxyl group enhances solubility and bioavailability. Field trials have demonstrated that this compound exhibits potent activity against various plant pathogens without causing significant phytotoxicity.

In materials science, this compound has been investigated as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The carboxylic acid group can coordinate with metal ions, forming extended networks with potential applications in gas storage, catalysis, and sensing technologies. Researchers have reported that incorporating 3-bromo-4-(difluoromethyl)-2-hydroxypyridine-5-acetic acid into MOFs significantly improves their mechanical stability and gas adsorption capacities.

The environmental impact of 3-bromo-4-(difluoromethyl)-2-hydroxypyridine-5-acetic acid has also been a topic of interest. Studies have shown that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in aquatic ecosystems. Regulatory agencies have deemed it safe for use in agricultural applications when applied according to recommended guidelines.

In conclusion, 3-bromo-4-(difluoromethyl)-2-hydroxypyridine-5-acetic acid is a versatile compound with diverse applications across multiple fields. Its unique chemical structure allows for further functionalization and integration into advanced materials and bioactive molecules. As research continues to uncover new properties and uses for this compound, its role in modern chemistry is expected to grow significantly.